Silane, 1,3-benzodioxol-5-yltriethoxy-
Overview
Description
Scientific Research Applications
Antistatic Coatings
This compound can be used in the production of antistatic coatings . These coatings are used to reduce or eliminate the buildup of static electricity, which can be particularly useful in environments where static discharge can be hazardous.
Cathodes in Capacitors
The compound can be used in the manufacture of cathodes in capacitors . Capacitors are key components in many electronic devices, and the use of this compound could potentially enhance their performance.
Through-hole Plating
Through-hole plating: is another application of this compound . This process is used in the manufacture of printed circuit boards (PCBs), where it helps to create electrical connections between different layers of the board.
OLEDs
The compound can be used in the production of Organic Light Emitting Diodes (OLEDs) . OLEDs are used in a variety of applications, including displays for televisions and smartphones.
OFETs
Organic Field-Effect Transistors (OFETs): can also be produced using this compound . OFETs are a type of transistor that uses an organic semiconductor in its channel.
Photovoltaics
The compound can be used in photovoltaic applications . This could include the production of solar cells, which convert sunlight into electricity.
Electrochromic Applications
Finally, this compound can be used in electrochromic applications . Electrochromic devices change their optical properties in response to an applied voltage, and are used in applications such as smart windows and electronic displays.
properties
IUPAC Name |
1,3-benzodioxol-5-yl(triethoxy)silane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20O5Si/c1-4-16-19(17-5-2,18-6-3)11-7-8-12-13(9-11)15-10-14-12/h7-9H,4-6,10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LOHILPNONPGNRR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](C1=CC2=C(C=C1)OCO2)(OCC)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20O5Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20457037 |
Source
|
| Record name | Silane, 1,3-benzodioxol-5-yltriethoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20457037 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.38 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Silane, 1,3-benzodioxol-5-yltriethoxy- | |
CAS RN |
376353-50-3 |
Source
|
| Record name | Silane, 1,3-benzodioxol-5-yltriethoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20457037 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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